Cas no 1391067-62-1 (3-amino-3-(2-bromo-4-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-3-(2-bromo-4-nitrophenyl)propan-1-ol
• CAS No: 1391067-62-1
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 6051510
• PubChem ID: 165665397
• Update Time: 2025-11-05

3-amino-3-(2-bromo-4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-bromo-4-nitrophenyl)propan-1-ol
• EN300-1910700
• 1391067-62-1

• Inchi： 1S/C9H11BrN2O3/c10-8-5-6(12(14)15)1-2-7(8)9(11)3-4-13/h1-2,5,9,13H,3-4,11H2
• InChI Key： VIQOTARAKDKEHB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CCO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-3-(2-bromo-4-nitrophenyl)propan-1-ol

Comprehensive Overview of 3-amino-3-(2-bromo-4-nitrophenyl)propan-1-ol (CAS No. 1391067-62-1)

3-amino-3-(2-bromo-4-nitrophenyl)propan-1-ol (CAS No. 1391067-62-1) is a specialized organic compound with a unique molecular structure, combining an aromatic nitro group, a bromine substituent, and an amino-alcohol functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both 2-bromo-4-nitrophenyl and 3-aminopropanol moieties makes it a valuable building block for synthesizing complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for nitrophenyl derivatives like 3-amino-3-(2-bromo-4-nitrophenyl)propan-1-ol has surged, driven by their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential applications in kinase inhibition and enzyme modulation, topics frequently searched in academic and industrial databases. The compound’s bromine atom offers a reactive site for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 1391067-62-1 is often explored for its stereoselective properties, a hot topic in asymmetric synthesis. The amino alcohol segment is particularly noteworthy, as it mimics natural bioactive molecules, making it relevant for chiral drug development. This aligns with current trends in green chemistry and sustainable synthesis, where efficiency and selectivity are prioritized to reduce waste and energy consumption.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 3-amino-3-(2-bromo-4-nitrophenyl)propan-1-ol, ensuring purity and consistency for research use. The compound’s nitro group also makes it a candidate for studies involving fluorescence labeling or photoaffinity probes, addressing growing interest in chemical biology tools. These applications are frequently queried in scientific forums, reflecting their relevance in modern research.

In material science, the 2-bromo-4-nitrophenyl unit of this compound has been investigated for its potential in designing organic electronic materials, such as OLEDs or conductive polymers. Its ability to participate in cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) further enhances its utility, a topic widely discussed in nanotechnology circles. This versatility positions CAS No. 1391067-62-1 as a compound of interdisciplinary interest.

Safety and handling of 3-amino-3-(2-bromo-4-nitrophenyl)propan-1-ol require standard laboratory precautions, though it is not classified as a high-risk substance. Researchers often search for storage conditions and solubility data, which are essential for experimental reproducibility. The compound is typically stable under inert atmospheres and stored at low temperatures to prevent degradation, a common practice for nitroaromatic compounds.

In summary, 3-amino-3-(2-bromo-4-nitrophenyl)propan-1-ol (CAS No. 1391067-62-1) is a multifaceted compound with broad applications in medicinal chemistry, materials science, and catalysis. Its structural features align with current research trends, including precision synthesis and functional material design, making it a subject of ongoing exploration in both academic and industrial settings.